Cas no 1934940-61-0 (2,4-dichlorothiophene-3-carboxylic acid)

2,4-dichlorothiophene-3-carboxylic acid structure
1934940-61-0 structure
Product Name:2,4-dichlorothiophene-3-carboxylic acid
CAS No:1934940-61-0
MF:C5H2Cl2O2S
MW:197.039178371429
CID:4630286
PubChem ID:57173258
Update Time:2024-03-01

2,4-dichlorothiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2,4-dichlorothiophene-3-carboxylic acid
    • Inchi: 1S/C5H2Cl2O2S/c6-2-1-10-4(7)3(2)5(8)9/h1H,(H,8,9)
    • InChI Key: XTOUOEZOPXVPSF-UHFFFAOYSA-N
    • SMILES: C1(Cl)SC=C(Cl)C=1C(O)=O

Computed Properties

  • Exact Mass: 195.9152559g/mol
  • Monoisotopic Mass: 195.9152559g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 65.5Ų

2,4-dichlorothiophene-3-carboxylic acid Pricemore >>

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